N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-methyl-3-(4-methylphenyl)-4-oxoquinazolin-6-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C22H19N3O2S/c1-14-5-8-17(9-6-14)25-15(2)23-20-10-7-16(12-19(20)22(25)27)24-21(26)13-18-4-3-11-28-18/h3-12H,13H2,1-2H3,(H,24,26)
• InChI Key: RWUFJFMJHMPDJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=C(C=C3)NC(=O)CC4=CC=CS4)C
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C22H19N3O2S and its molecular weight is 389.47. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)-2-(thiophen-2-yl)acetamide and its derivatives have been explored for their antibacterial properties. Research has demonstrated that these compounds exhibit significant activity against various bacterial strains, including S. aureus, E. coli, P. vulgaris, and K. pneumoniae (Singh et al., 2010).

Pharmacological Activities

Several studies have synthesized and evaluated quinazolinone derivatives for their pharmacological importance. These compounds have shown promising results in anti-inflammatory, analgesic, and anti-bacterial activities. Their structures were confirmed through various analytical techniques such as IR, NMR, and Mass spectrometry (Rajveer et al., 2010).

Antitumor Activity

There has been significant research into the antitumor activities of quinazolinone derivatives. Compounds such as 2-(3-benzyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-ylthio)-N-(3,4,5-trimethoxyphenyl)acetamide have shown broad-spectrum antitumor activity, being more potent than positive control substances like 5-FU (Al-Suwaidan et al., 2016).

Analgesic and Anti-Inflammatory Activities

Various quinazolinone derivatives have been synthesized and tested for their analgesic and anti-inflammatory properties. Some compounds in this category have shown significant activity compared to standard drugs like diclofenac sodium (Alagarsamy et al., 2015).

Molecular Docking Studies

Molecular docking studies have been employed to assess the potential of quinazolinone derivatives in inhibiting key enzymes or binding to specific receptors. This approach has been instrumental in identifying compounds with significant antitumor and other pharmacological activities (Elfekki et al., 2014).

Insecticidal Activity

Some derivatives of this compound have also been investigated for their potential as insecticides. Certain compounds have exhibited strong activities against pests such as the cowpea aphid, Aphis craccivora Koch (Bakhite et al., 2014).